![molecular formula C17H26FN3O B6636401 1-[(3-Fluorophenyl)methyl]-3-(2,2,6,6-tetramethylpiperidin-4-yl)urea](/img/structure/B6636401.png)
1-[(3-Fluorophenyl)methyl]-3-(2,2,6,6-tetramethylpiperidin-4-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(3-Fluorophenyl)methyl]-3-(2,2,6,6-tetramethylpiperidin-4-yl)urea, commonly known as Flupentixol, is a potent antipsychotic drug that belongs to the class of thioxanthene derivatives. Flupentixol is used to treat various psychiatric disorders, including schizophrenia, bipolar disorder, and depression. The mechanism of action of Flupentixol involves blocking the dopamine D2 receptors in the brain, which helps to reduce the symptoms of these disorders.
Mechanism of Action
Flupentixol works by blocking the dopamine D2 receptors in the brain, which helps to reduce the symptoms of psychiatric disorders. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and pleasure. By blocking the dopamine D2 receptors, Flupentixol reduces the activity of dopamine in the brain, which helps to alleviate the symptoms of psychiatric disorders.
Biochemical and Physiological Effects:
Flupentixol has several biochemical and physiological effects in the body. It has been shown to reduce the levels of dopamine in the brain, which helps to alleviate the symptoms of psychiatric disorders. Flupentixol also has anxiolytic, sedative, and anticholinergic effects, which can help to reduce anxiety and agitation in patients with psychiatric disorders.
Advantages and Limitations for Lab Experiments
Flupentixol has several advantages for use in lab experiments. It is a potent antipsychotic drug that has been extensively studied for its therapeutic potential in treating psychiatric disorders. Flupentixol is also relatively inexpensive and readily available, which makes it a popular choice for lab experiments.
However, there are also some limitations to using Flupentixol in lab experiments. It has a relatively short half-life, which means that it may need to be administered multiple times to maintain therapeutic levels in the body. Flupentixol also has several side effects, including sedation, dizziness, and dry mouth, which can affect the results of lab experiments.
Future Directions
There are several future directions for research on Flupentixol. One area of research is the development of new formulations of Flupentixol that can improve its efficacy and reduce its side effects. Another area of research is the identification of new targets for Flupentixol, which could expand its therapeutic potential beyond its current applications. Finally, there is a need for more research on the long-term effects of Flupentixol on the brain and body, particularly in patients with psychiatric disorders.
Synthesis Methods
Flupentixol can be synthesized by reacting 3-Fluorobenzyl chloride with 2,2,6,6-tetramethylpiperidine-4-one, followed by the addition of urea. The resulting product is purified by recrystallization to obtain Flupentixol in its pure form.
Scientific Research Applications
Flupentixol has been extensively studied for its therapeutic potential in treating various psychiatric disorders. Several studies have reported the efficacy of Flupentixol in treating schizophrenia, bipolar disorder, and depression. Flupentixol has also been studied for its potential use in treating drug addiction and alcoholism.
properties
IUPAC Name |
1-[(3-fluorophenyl)methyl]-3-(2,2,6,6-tetramethylpiperidin-4-yl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26FN3O/c1-16(2)9-14(10-17(3,4)21-16)20-15(22)19-11-12-6-5-7-13(18)8-12/h5-8,14,21H,9-11H2,1-4H3,(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGNDJCIFNQKZJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)NC(=O)NCC2=CC(=CC=C2)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.